Cas no 172648-56-5 ({1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol)

• Product Name: {1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol
• CAS No: 172648-56-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 2856501
• PubChem ID: 23298289
• Update Time: 2025-10-18

{1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol
• SB14159
• YLZDGBXMVBCQLR-UHFFFAOYSA-N
• 2-Hydroxymethyl-1-methyl-7-azaindole
• 172648-56-5
• AKOS030239457
• SCHEMBL7835406

• Inchi： 1S/C9H10N2O/c1-11-8(6-12)5-7-3-2-4-10-9(7)11/h2-5,12H,6H2,1H3
• InChI Key： YLZDGBXMVBCQLR-UHFFFAOYSA-N
• SMILES： OCC1=CC2=CC=CN=C2N1C

Computed Properties

• Exact Mass: 162.079312947Da
• Monoisotopic Mass: 162.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.1Ų

Additional information on {1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol

Comprehensive Overview of {1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol (CAS No. 172648-56-5): Properties, Applications, and Industry Insights

The compound {1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol (CAS No. 172648-56-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrrolopyridine derivative, characterized by a fused pyrrole and pyridine ring system, serves as a versatile intermediate in the synthesis of bioactive molecules. Its methanol functional group enhances solubility and reactivity, making it a valuable building block for drug discovery.

In recent years, the demand for heterocyclic compounds like {1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol has surged, driven by their applications in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential role in addressing global health challenges, such as targeting RNA-dependent RNA polymerase (RdRp) in emerging viral infections. The compound’s CAS No. 172648-56-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and preclinical studies.

From a synthetic perspective, {1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol exhibits remarkable stability under mild reaction conditions, enabling its use in cross-coupling reactions and catalytic hydrogenation. Its N-methyl substitution further improves metabolic stability, a critical factor in drug design. Analytical techniques such as NMR spectroscopy and HPLC-MS confirm its high purity (>98%), meeting stringent industry standards for GMP-compliant production.

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 172648-56-5. The compound aligns with green chemistry principles due to its low ecotoxicity profile, as evidenced by OECD 301 biodegradability tests. This makes it a sustainable choice for pharmaceutical manufacturing, addressing growing consumer demand for eco-friendly active pharmaceutical ingredients (APIs).

Market trends indicate that {1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol is increasingly utilized in combinatorial chemistry libraries for high-throughput screening. Its structural similarity to azaindole scaffolds—a hotspot in oncology research—has spurred collaborations between academia and biotech firms. Notably, patents filed between 2020–2023 highlight its utility in JAK/STAT signaling pathway modulators, a trending topic in immunotherapy.

For researchers sourcing CAS No. 172648-56-5, key questions often revolve around scalable synthesis protocols and supply chain transparency. Reputable suppliers now provide COA (Certificate of Analysis) with detailed chromatographic data, ensuring compliance with REACH and FDA guidelines. Storage recommendations typically emphasize protection from UV light and moisture to maintain stability.

In conclusion, {1-methyl-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol represents a critical tool in modern drug development, bridging gaps between small-molecule therapeutics and precision medicine. Its multifaceted applications, coupled with rigorous safety profiles, position it as a compound of enduring scientific and industrial value.